Cas no 2416236-16-1 (methyl 2-5-(aminomethyl)-1,3,4-thiadiazol-2-ylacetate)
methyl 2-5-(aminomethyl)-1,3,4-thiadiazol-2-ylacetate Chemical and Physical Properties
Names and Identifiers
-
- EN300-26667210
- 2416236-16-1
- methyl 2-[5-(aminomethyl)-1,3,4-thiadiazol-2-yl]acetate
- methyl 2-5-(aminomethyl)-1,3,4-thiadiazol-2-ylacetate
-
- MDL: MFCD32667474
- Inchi: 1S/C6H9N3O2S/c1-11-6(10)2-4-8-9-5(3-7)12-4/h2-3,7H2,1H3
- InChI Key: SMDDNGVIELVMKF-UHFFFAOYSA-N
- SMILES: S1C(CN)=NN=C1CC(=O)OC
Computed Properties
- Exact Mass: 187.04154771g/mol
- Monoisotopic Mass: 187.04154771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 106Ų
methyl 2-5-(aminomethyl)-1,3,4-thiadiazol-2-ylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26667210-1g |
methyl 2-[5-(aminomethyl)-1,3,4-thiadiazol-2-yl]acetate |
2416236-16-1 | 1g |
$743.0 | 2023-09-12 | ||
| Enamine | EN300-26667210-5g |
methyl 2-[5-(aminomethyl)-1,3,4-thiadiazol-2-yl]acetate |
2416236-16-1 | 5g |
$2152.0 | 2023-09-12 | ||
| Enamine | EN300-26667210-10g |
methyl 2-[5-(aminomethyl)-1,3,4-thiadiazol-2-yl]acetate |
2416236-16-1 | 10g |
$3191.0 | 2023-09-12 | ||
| Enamine | EN300-26667210-0.05g |
methyl 2-[5-(aminomethyl)-1,3,4-thiadiazol-2-yl]acetate |
2416236-16-1 | 95.0% | 0.05g |
$624.0 | 2025-03-20 | |
| Enamine | EN300-26667210-0.1g |
methyl 2-[5-(aminomethyl)-1,3,4-thiadiazol-2-yl]acetate |
2416236-16-1 | 95.0% | 0.1g |
$653.0 | 2025-03-20 | |
| Enamine | EN300-26667210-0.25g |
methyl 2-[5-(aminomethyl)-1,3,4-thiadiazol-2-yl]acetate |
2416236-16-1 | 95.0% | 0.25g |
$683.0 | 2025-03-20 | |
| Enamine | EN300-26667210-0.5g |
methyl 2-[5-(aminomethyl)-1,3,4-thiadiazol-2-yl]acetate |
2416236-16-1 | 95.0% | 0.5g |
$713.0 | 2025-03-20 | |
| Enamine | EN300-26667210-1.0g |
methyl 2-[5-(aminomethyl)-1,3,4-thiadiazol-2-yl]acetate |
2416236-16-1 | 95.0% | 1.0g |
$743.0 | 2025-03-20 | |
| Enamine | EN300-26667210-2.5g |
methyl 2-[5-(aminomethyl)-1,3,4-thiadiazol-2-yl]acetate |
2416236-16-1 | 95.0% | 2.5g |
$1454.0 | 2025-03-20 | |
| Enamine | EN300-26667210-5.0g |
methyl 2-[5-(aminomethyl)-1,3,4-thiadiazol-2-yl]acetate |
2416236-16-1 | 95.0% | 5.0g |
$2152.0 | 2025-03-20 |
methyl 2-5-(aminomethyl)-1,3,4-thiadiazol-2-ylacetate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on methyl 2-5-(aminomethyl)-1,3,4-thiadiazol-2-ylacetate
Recent Advances in the Study of Methyl 2-5-(Aminomethyl)-1,3,4-Thiadiazol-2-Ylacetate (CAS: 2416236-16-1)
The compound methyl 2-5-(aminomethyl)-1,3,4-thiadiazol-2-ylacetate (CAS: 2416236-16-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a 1,3,4-thiadiazole core, has demonstrated promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its biological effects and therapeutic utility.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for methyl 2-5-(aminomethyl)-1,3,4-thiadiazol-2-ylacetate, highlighting its efficient production via a multi-step reaction involving thiosemicarbazide and methyl bromoacetate. The researchers emphasized the compound's stability and scalability, which are critical for industrial applications. Furthermore, the study identified key intermediates, such as 2-amino-1,3,4-thiadiazole, which play a pivotal role in the compound's bioactivity.
In a separate investigation, researchers evaluated the antimicrobial properties of methyl 2-5-(aminomethyl)-1,3,4-thiadiazol-2-ylacetate against a panel of drug-resistant bacterial strains. The results, published in Antimicrobial Agents and Chemotherapy (2023), revealed that the compound exhibits potent inhibitory effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, as evidenced by molecular docking studies and electron microscopy.
Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigated the anticancer potential of methyl 2-5-(aminomethyl)-1,3,4-thiadiazol-2-ylacetate. The compound demonstrated selective cytotoxicity against several cancer cell lines, particularly those associated with breast and lung cancers. The researchers proposed that the compound induces apoptosis via the mitochondrial pathway, as confirmed by flow cytometry and Western blot analysis. These findings underscore its potential as a lead compound for developing novel anticancer agents.
Recent advancements in computational chemistry have also contributed to the understanding of methyl 2-5-(aminomethyl)-1,3,4-thiadiazol-2-ylacetate's interactions with biological targets. Molecular dynamics simulations and density functional theory (DFT) calculations have provided insights into its binding affinity for enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase, which are critical for DNA synthesis in rapidly dividing cells. These computational studies, combined with experimental data, offer a robust foundation for further drug development efforts.
In conclusion, methyl 2-5-(aminomethyl)-1,3,4-thiadiazol-2-ylacetate (CAS: 2416236-16-1) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to optimize its pharmacokinetic properties, enhance its selectivity, and explore its applications in combination therapies. The compound's unique structural features and broad-spectrum bioactivity make it a promising candidate for addressing unmet medical needs in infectious diseases and oncology.
2416236-16-1 (methyl 2-5-(aminomethyl)-1,3,4-thiadiazol-2-ylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)